Cas no 1374869-06-3 (3-amino-5-(4-methyl-1-piperazinyl)-Benzoic acid methyl ester)

• Product name: 3-amino-5-(4-methyl-1-piperazinyl)-Benzoic acid methyl ester
• CAS No: 1374869-06-3
• MF: C₁₃H₁₉N₃O₂
• MW: 249.30886
• CID: 1105473
• PubChem ID: 118394767

3-amino-5-(4-methyl-1-piperazinyl)-Benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-(4-methyl-1-piperazinyl)-Benzoic acid methyl ester
• SCHEMBL17113222
• DB-402184
• methyl 3-amino-5-(4-methylpiperazin-1-yl)benzoate
• 1374869-06-3

• Inchi： InChI=1S/C13H19N3O2/c1-15-3-5-16(6-4-15)12-8-10(13(17)18-2)7-11(14)9-12/h7-9H,3-6,14H2,1-2H3
• InChI Key： ZGOCXSYIJSKGNU-UHFFFAOYSA-N
• SMILES： CN1CCN(CC1)C2=CC(=CC(=C2)N)C(=O)OC

Computed Properties

• Exact Mass: 249.147726857g/mol
• Monoisotopic Mass: 249.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 58.8Ų